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A Whitepaper on the Historical and Methodological Aspects of the Isolation of a Rare Earth

Element

For the attention of researchers, scientists, and professionals in drug development, this

document provides an in-depth technical guide on the pivotal discovery of the element thulium
by Swedish chemist Per Teodor Cleve in 1879. This paper will detail the experimental protocols

of the era, present the known quantitative data, and illustrate the logical workflow that led to the

identification of this rare earth element.

Introduction: The Quest for New Earths
In the late 19th century, the study of rare earth elements was a burgeoning field, characterized

by the intricate challenge of separating chemically similar elements from complex minerals. Per

Teodor Cleve, a distinguished chemist from the University of Uppsala, was at the forefront of

this research.[1] Following a methodology similar to that of Carl Gustaf Mosander, who had

earlier discovered erbium and terbium, Cleve embarked on a systematic investigation of erbia

(erbium oxide, Er₂O₃) to search for unknown impurities.[2][3] His meticulous work in 1879

culminated in the discovery of two new elements: holmium and thulium.[4] This paper focuses

on the experimental journey that led to the isolation and identification of thulium.

Experimental Protocols: The Method of Fractional
Crystallization
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While Per Teodor Cleve's original 1879 publication is not readily available, the experimental

approach can be reconstructed based on the established rare earth separation techniques of

the period. The primary method employed was fractional crystallization, a process that

separates substances based on differences in their solubility.

The starting material for Cleve's experiments was impure erbia (erbium oxide).[5] The objective

was to remove all known contaminants and then to systematically separate the remaining

components.

Detailed Hypothetical Methodology:

Purification of Starting Material: The initial erbia sample, derived from minerals like

gadolinite, was first subjected to a series of chemical treatments to remove any non-rare

earth elements and the more abundant, previously identified rare earths. This would likely

have involved precipitation reactions.

Conversion to a Soluble Salt: The purified erbium oxide was dissolved in a strong acid, such

as nitric acid, to convert the insoluble oxide into a soluble salt, in this case, erbium nitrate

(Er(NO₃)₃).

Fractional Crystallization Process:

A concentrated aqueous solution of the mixed rare earth nitrates was prepared.

This solution was then slowly evaporated. As the solution became more concentrated, the

least soluble salts would begin to crystallize out of the solution.

The first crop of crystals (the first fraction) would be richer in the least soluble component.

The remaining solution (the mother liquor) would be enriched in the more soluble

components.

This process was repeated iteratively. The crystals from one step would be redissolved

and recrystallized, while the mother liquor would be further evaporated to yield subsequent

fractions. This systematic and laborious process would gradually separate the different

rare earth nitrates based on their slight differences in solubility.
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Isolation of Holmia and Thulia: Through this painstaking process of many recrystallizations,

Cleve observed the separation of his purified erbia into two distinct fractions.[2]

One fraction yielded a brown-colored oxide when ignited, which he named holmia

(holmium oxide).[5]

Another fraction, representing a more soluble component, produced a pale green oxide

upon ignition.[5] This he named thulia (thulium oxide), after "Thule," an ancient name for

Scandinavia.[2]

Spectroscopic Analysis: The definitive identification of these new substances as containing

new elements was achieved through spectroscopy.[6] By examining the light absorption

spectra of the holmia and thulia fractions, Cleve observed distinct new absorption bands that

did not correspond to any known element.[6]

Data Presentation: Properties of the Discovered
Oxides
Per Teodor Cleve's initial work focused on the isolation and identification of the new "earths"

(oxides). The quantitative properties of the pure metallic elements were determined by later

researchers. The table below summarizes the key characteristics of the substances as Cleve

would have observed them, alongside modern data for the pure compounds.

Property
Holmia (as
observed by
Cleve)

Thulia (as
observed by
Cleve)

Modern Data:
Holmium(III)
Oxide (Ho₂O₃)

Modern Data:
Thulium(III)
Oxide (Tm₂O₃)

Color Brown Pale Green Yellowish
Pale Green to

Greenish-White

Associated

Element
Holmium (Ho) Thulium (Tm) Holmium (Ho) Thulium (Tm)

Spectroscopic

Feature

Distinct

absorption bands

Distinct

absorption bands

Characteristic

emission/absorpt

ion spectra

Characteristic

emission/absorpt

ion spectra
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Visualization of the Discovery Process
The logical workflow of Per Teodor Cleve's discovery can be visualized as a branching

pathway, starting from the initial impure material and leading to the identification of the new

elements.

Starting Material Experimental Process

Separated Fractions Identification Discovery

Impure Erbia (Erbium Oxide) Purification to remove known contaminants Dissolution in Nitric Acid Fractional Crystallization

Less Soluble Fraction
(Brown Oxide - Holmia)

Iterative
Crystallization

More Soluble Fraction
(Green Oxide - Thulia)

Iterative
Crystallization

Spectroscopic Analysis of Holmia

Spectroscopic Analysis of Thulia

Discovery of Holmium

Discovery of Thulium

Click to download full resolution via product page

Caption: Workflow of Thulium's discovery by Per Teodor Cleve.

Conclusion
The discovery of thulium by Per Teodor Cleve stands as a testament to the power of

meticulous experimental technique and keen observation.[7] By applying the laborious method

of fractional crystallization to erbia, he successfully isolated a new earth, "thulia," which was

later confirmed to be the oxide of a new element.[8] The use of spectroscopy was critical in

confirming the unique nature of this substance.[6] Although the thulium Cleve isolated was not

of high purity, his work laid the essential groundwork for future researchers, such as Charles

James, to obtain the pure element and further characterize its properties.[7] This discovery not

only added a new member to the growing family of rare earth elements but also highlighted the

complexity and richness of the minerals from which they were being extracted.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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